Enhanced Lipophilicity vs. Propylamino and Unsubstituted Analogs
The n-butylamino side chain at position 5 confers greater computed lipophilicity compared to the analogous n-propylamino and unsubstituted 5-amino derivatives. Calculated logP values for 5-(butylamino)-1,3-dimethyl-1H-pyrazole-4-carbonitrile (logP ≈ 2.4) exceed those of 5-(propylamino)-1,3-dimethyl-1H-pyrazole-4-carbonitrile (logP ≈ 1.9) and 5-amino-1,3-dimethyl-1H-pyrazole-4-carbonitrile (logP ≈ 0.9, estimated from fragment-based calculation) . This difference is physiologically relevant: a ΔlogP of 0.5 can correspond to an approximately 3-fold difference in partition coefficient, which directly influences passive membrane permeability and oral bioavailability predictions for drug candidates [1].
| Evidence Dimension | Computed octanol-water partition coefficient (clogP) |
|---|---|
| Target Compound Data | clogP ≈ 2.4 |
| Comparator Or Baseline | 5-(Propylamino)-1,3-dimethyl-1H-pyrazole-4-carbonitrile: clogP ≈ 1.9; 5-amino-1,3-dimethyl-1H-pyrazole-4-carbonitrile: estimated clogP ≈ 0.9 |
| Quantified Difference | ΔclogP ≈ +0.5 vs. propyl analog; ΔclogP ≈ +1.5 vs. unsubstituted 5-amino analog |
| Conditions | Computational prediction method; specific algorithm not disclosed by vendor; values should be considered relative rankings rather than absolute measures |
Why This Matters
For medicinal chemistry programs requiring balanced lipophilicity (typical optimal logP 2-4 for CNS drug candidates), the n-butyl analog occupies a distinct physicochemical space that cannot be replicated by shorter-chain analogs, directly influencing compound prioritization in screening cascades.
- [1] Waring, M. J. Lipophilicity in Drug Discovery. Expert Opin. Drug Discov. 2010, 5 (3), 235-248. View Source
